3-Isopropyl-6-(2,3,4-trifluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-propan-2-yl-6-(2,3,4-trifluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H9F3N4S/c1-5(2)10-16-17-12-19(10)18-11(20-12)6-3-4-7(13)9(15)8(6)14/h3-5H,1-2H3
• InChI Key: HWEMUQMLRBPZPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1N=C(S2)C3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C12H9F3N4S
• Molecular Weight: 298.29 g/mol

Description

3-Isopropyl-6-(2,3,4-trifluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of triazolothiadiazoles. These compounds are known for their diverse pharmacological activities and are of significant interest in medicinal chemistry due to their potential therapeutic applications .

Preparation Methods

The synthesis of 3-Isopropyl-6-(2,3,4-trifluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several synthetic routes. One common method includes the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Industrial production methods often involve the use of palladium/carbon catalysts and ethanol solutions under nitrogen protection in high-pressure conditions .

Chemical Reactions Analysis

3-Isopropyl-6-(2,3,4-trifluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogenation techniques over palladium/carbon catalysts.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the triazole ring, using reagents like chlorobenzene and trifluoroacetic anhydride.